Cas no 1114853-15-4 (4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114853-15-4
• MF: C₂₇H₂₆FNO₄S
• MW: 479.563049793243
• CID: 5387679
• Update Time: 2025-10-22

4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-butylphenyl)-6-fluoro-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-(4-ethoxyphenyl)methanone
• Methanone, [4-(4-butylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)-
• 4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C27H26FNO4S/c1-3-5-6-19-7-12-22(13-8-19)29-18-26(27(30)20-9-14-23(15-10-20)33-4-2)34(31,32)25-16-11-21(28)17-24(25)29/h7-18H,3-6H2,1-2H3
• InChI Key： WGOXWFFZYPCKST-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(CCCC)C=C2)C2=CC(F)=CC=C2S1(=O)=O)(C1=CC=C(OCC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1lambda6,4-benzothiazine-1,1-dione

4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1λ6,4-benzothiazine-1,1-dione: A Novel Scaffold for Targeted Therapeutic Applications

4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1λ6,4-benzothiazine-1,1-dione is a structurally complex molecule with a unique 1λ6,4-benzothiazine-1,1-dione core, which has garnered significant attention in recent years for its potential applications in pharmaceutical research. The compound’s CAS No. 1114853-15-4 is a critical identifier for this molecule, enabling precise documentation and regulatory compliance. This scaffold is characterized by its 4-butylphenyl substituent, which contributes to hydrophobic interactions, and the 4-ethoxybenzoyl group, which introduces polar functionality for enhanced solubility. The 6-fluoro substitution further modulates the molecule’s electronic properties, making it a promising candidate for drug development.

Recent studies have highlighted the importance of 1λ6,4-benzothiazine-1,1-dione scaffolds in modulating enzyme activity and receptor interactions. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar structural features exhibit potent inhibitory activity against phosphodiesterase-4 (PDE4), a key target in the treatment of inflammatory diseases. The 4-ethoxybenzoyl group in this molecule may enhance its binding affinity to PDE4 by forming hydrogen bonds with the enzyme’s active site, as observed in molecular docking simulations. This structural feature is critical for optimizing the molecule’s therapeutic potential.

The 4-butylphenyl substituent plays a dual role in the molecule’s pharmacokinetic profile. Its hydrophobic nature improves membrane permeability, facilitating cellular uptake, while its steric bulk may influence the molecule’s interaction with target proteins. A 2022 study in European Journal of Medicinal Chemistry reported that similar substituents significantly enhance the cytotoxic activity against cancer cell lines, suggesting that this structural element may contribute to the molecule’s antitumor potential. However, further research is needed to fully elucidate its role in the compound’s biological activity.

The 6-fluoro substitution in this molecule is a key factor in its chemical reactivity and selectivity. Fluorine atoms are known to increase the metabolic stability of compounds by reducing their susceptibility to hydrolysis. A 2023 review in Drug Discovery Today emphasized that fluorinated derivatives often exhibit improved drug-like properties, including enhanced oral bioavailability and reduced off-target effects. The 6-fluoro position in this molecule may also modulate its interaction with specific receptors, such as the COX-2 enzyme, which is implicated in inflammatory pathways. This suggests that the compound may have applications in the treatment of conditions like rheumatoid arthritis.

The 1λ6,4-benzothiazine-1,1-dione core is a versatile scaffold that has been extensively studied for its ability to form hydrogen bonds and π-π interactions with biological targets. A 2024 paper in Advanced Drug Delivery Reviews highlighted the importance of this scaffold in the design of selective kinase inhibitors, which are critical for treating diseases such as cancer and autoimmune disorders. The 4H-1λ6,4-benzothiazine-1,1-dione ring system in this molecule may provide a rigid framework for binding to specific protein domains, enhancing the molecule’s selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1λ6,4-benzothiazine-1,1-dione in biological systems. Machine learning models trained on large datasets of similar compounds have shown that the molecule’s 4-ethoxybenzoyl group significantly contributes to its lipophilicity, which is a critical parameter for drug penetration across cell membranes. Additionally, molecular dynamics simulations have revealed that the 6-fluoro substitution stabilizes the molecule’s conformation, reducing the likelihood of metabolic degradation.

The therapeutic potential of this compound is further supported by its ability to modulate GPCR (G protein-coupled receptor) activity. A 2023 study in Cell Chemical Biology demonstrated that similar scaffolds can act as antagonists or agonists for various GPCRs, depending on the substitution patterns. The 4-butylphenyl and 4-ethoxybenzoyl groups in this molecule may interact with specific amino acid residues in the receptor’s binding pocket, influencing its signaling activity. This versatility makes the compound a valuable lead for the development of multi-target drugs with broad therapeutic applications.

Despite its promising properties, the 1λ6,4-benzothiazine-1,1-dione scaffold also presents challenges in drug development. The 4-butylphenyl group may increase the molecule’s toxicity if it interacts with unintended targets, necessitating rigorous safety testing. Additionally, the 6-fluoro substitution could lead to metabolic liabilities if the fluorine atom is removed during drug metabolism. Researchers are actively exploring strategies to mitigate these risks, such as introducing steric hindrance or modifying the 4-ethoxybenzoyl group to improve selectivity.

In conclusion, 4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1λ6,4-benzothiazine-1,1-dione represents a significant advancement in the field of medicinal chemistry. Its unique 1λ6,4-benzothiazine-1,1-dione core, combined with the 4-butylphenyl, 4-ethoxybenzoyl, and 6-fluoro substituents, positions it as a potential candidate for the treatment of inflammatory, oncological, and neurological disorders. Ongoing research into its pharmacokinetics, toxicity, and mechanism of action will be critical for translating this molecule into clinical applications.

4-(4-butylphenyl)-2-(4-ethoxybenzoyl)-6-fluoro-4H-1λ6,4-benzothiazine-1,1-dione is a prime example of how structural modifications can significantly impact a molecule’s biological activity. As researchers continue to unravel the complexities of this scaffold, it is likely to play an increasingly important role in the development of novel therapeutics. The combination of 1λ6,4-benzothiazine-1,1-dione with functional groups like 4-butylphenyl, 4-ethoxybenzoyl, and 6-fluoro underscores the importance of rational drug design in modern pharmacology.